Cas no 2680784-89-6 (tert-butyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate)

• Product Name: tert-butyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate
• CAS No: 2680784-89-6
• MF: C₁₇H₁₆F₂N₂O₅
• MW: 366.316151618958
• CID: 5623732
• PubChem ID: 165935980
• Update Time: 2025-05-19

tert-butyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(2,4-difluorophenoxy)-5-nitrophenyl]carbamate
• 2680784-89-6
• EN300-28300529
• tert-butyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate

• Inchi： 1S/C17H16F2N2O5/c1-17(2,3)26-16(22)20-11-7-12(21(23)24)9-13(8-11)25-15-5-4-10(18)6-14(15)19/h4-9H,1-3H3,(H,20,22)
• InChI Key： XMZXECIDULGCDZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1=CC(=CC(=C1)NC(=O)OC(C)(C)C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 366.10272794g/mol
• Monoisotopic Mass: 366.10272794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate

tert-butyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate, identified by the CAS number 2680784-89-6, is a complex organic molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and versatile properties. The molecule consists of a tert-butyl group attached to a carbamate functional group, which is further connected to a phenyl ring substituted with a 2,4-difluorophenoxy group and a nitro group. These substituents contribute to the compound's stability, reactivity, and potential for use in advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of tert-butyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate in the development of novel pesticides and herbicides. The presence of the nitro group enhances the compound's ability to inhibit specific enzymes in target organisms, making it highly effective in agricultural applications. Additionally, the fluorine atoms in the 2,4-difluorophenoxy group improve the molecule's lipophilicity, which is crucial for its absorption and distribution in biological systems.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and carbamate formation. Researchers have optimized these steps to achieve higher yields and purities. For instance, recent advancements in catalytic systems have enabled the selective formation of the desired stereochemistry, which is essential for maintaining the compound's bioactivity.

In terms of physical properties, tert-butyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. This characteristic makes it suitable for use in thermally stable materials. Furthermore, its solubility in organic solvents facilitates its application in formulation processes for agrochemicals and pharmaceuticals.

The biological activity of this compound has been extensively studied. In vitro assays have demonstrated its potent inhibitory effects on key enzymes involved in plant growth regulation. Moreover, preclinical studies suggest that it may have potential applications in treating certain parasitic infections due to its ability to disrupt essential metabolic pathways in pathogens.

From an environmental perspective, researchers are investigating the biodegradability of tert-butyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate. Initial findings indicate that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. This is particularly important for its use as an agrochemical, where minimizing ecological impact is a priority.

In conclusion, tert-butyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate represents a promising compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it a valuable tool for scientists and engineers seeking innovative solutions. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in both academic and industrial settings.